![molecular formula C18H23FN2O3S B6499444 N-{2-[4-(dimethylamino)phenyl]ethyl}-4-ethoxy-3-fluorobenzene-1-sulfonamide CAS No. 953998-95-3](/img/structure/B6499444.png)
N-{2-[4-(dimethylamino)phenyl]ethyl}-4-ethoxy-3-fluorobenzene-1-sulfonamide
Description
N-{2-[4-(dimethylamino)phenyl]ethyl}-4-ethoxy-3-fluorobenzene-1-sulfonamide (DFES) is a synthetic compound that has been studied for its potential applications in medicinal chemistry. It is a member of the sulfonamide family, which are compounds that contain a sulfonamide group. DFES has the potential to be used as an inhibitor or activator of various biochemical processes and has been studied for its potential applications in the treatment of various diseases.
Scientific Research Applications
Pharmaceutical Applications
This compound is described in a pharmaceutical context, specifically in relation to its crystalline forms . It’s mentioned that these forms and their pharmaceutically acceptable salts and compositions are suitable for the treatment or prevention of diseases or medical conditions mediated by mutated forms of the epidermal growth factor receptor (EGFR), such as various types of cancer .
Chemical Reactivity and Synthesis
The compound, due to its N,N-dimethylamino group, could potentially be used as a synthon for various heterocycles . This means it could be used as a building block in the synthesis of a diverse range of acyclic, carbocyclic, five- and six-membered heterocyclic and fused heterocyclic derivatives .
Optical Nonlinear Applications
While not directly mentioned, compounds with similar structures have been investigated for their optical nonlinear (ONLO) properties . This suggests potential applications in optical switching, optical imaging, 3-D memory, and optical limiting .
NMR Spectroscopy
The compound could potentially be used in NMR spectroscopy studies . The 13C NMR spectrum of a similar compound revealed resonance peaks that could be attributed to various parts of the molecule .
properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]ethyl]-4-ethoxy-3-fluorobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN2O3S/c1-4-24-18-10-9-16(13-17(18)19)25(22,23)20-12-11-14-5-7-15(8-6-14)21(2)3/h5-10,13,20H,4,11-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNXDDULUSSTHJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CC=C(C=C2)N(C)C)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(cyclopropylamino)methyl]-1lambda6-thiane-1,1-dione](/img/structure/B6499365.png)
![2,4-dimethoxy-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)benzene-1-sulfonamide](/img/structure/B6499373.png)
![4-ethoxy-3-fluoro-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)benzene-1-sulfonamide](/img/structure/B6499387.png)
![3,4-dichloro-N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide](/img/structure/B6499390.png)
![2-chloro-N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide](/img/structure/B6499396.png)
![N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide](/img/structure/B6499398.png)
![N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide](/img/structure/B6499400.png)
![N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}furan-2-carboxamide](/img/structure/B6499407.png)
![2-(2-fluorophenoxy)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}acetamide](/img/structure/B6499411.png)
![N-{3-[4-(dimethylamino)phenyl]propyl}-3,5-dimethoxybenzamide](/img/structure/B6499415.png)
![N-{3-[4-(dimethylamino)phenyl]propyl}-2-(4-fluorophenoxy)acetamide](/img/structure/B6499422.png)
![N-{2-[4-(dimethylamino)phenyl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide](/img/structure/B6499428.png)
![N'-benzyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide](/img/structure/B6499451.png)
![N-(2-methylpropyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide](/img/structure/B6499459.png)